Cas no 2171685-27-9 (1-{(2-aminoethyl)carbamoylcarbonyl}azetidine-2-carboxamide)

• Product Name: 1-{(2-aminoethyl)carbamoylcarbonyl}azetidine-2-carboxamide
• CAS No: 2171685-27-9
• MF: C₈H₁₄N₄O₃
• MW: 214.221761226654
• CID: 5998671
• PubChem ID: 165508951
• Update Time: 2025-05-23

1-{(2-aminoethyl)carbamoylcarbonyl}azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{(2-aminoethyl)carbamoylcarbonyl}azetidine-2-carboxamide
• EN300-1281955
• 2171685-27-9
• 1-{[(2-aminoethyl)carbamoyl]carbonyl}azetidine-2-carboxamide

• Inchi： 1S/C8H14N4O3/c9-2-3-11-7(14)8(15)12-4-1-5(12)6(10)13/h5H,1-4,9H2,(H2,10,13)(H,11,14)
• InChI Key： NWOHDSCHNMJDSB-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C(C(NCCN)=O)=O)N

Computed Properties

• Exact Mass: 214.10659032g/mol
• Monoisotopic Mass: 214.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 119Ų

Additional information on 1-{(2-aminoethyl)carbamoylcarbonyl}azetidine-2-carboxamide

1-{(2-Aminoethyl)carbamoylcarbonyl}azetidine-2-carboxamide: A Comprehensive Overview

1-{(2-Aminoethyl)carbamoylcarbonyl}azetidine-2-carboxamide, a compound with CAS No. 2171685-27-9, is a structurally complex molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique azetidine ring system, which is a four-membered cyclic amine, and its functional groups, including carbamoyl and carboxamide moieties. The molecule's structure suggests potential applications in drug design, particularly in the development of bioactive agents targeting specific biological pathways.

The synthesis of 1-{(2-Aminoethyl)carbamoylcarbonyl}azetidine-2-carboxamide involves a series of carefully orchestrated chemical reactions. Recent studies have highlighted the use of multi-component reactions and catalytic methods to efficiently construct the azetidine core, which is often challenging due to the ring strain inherent in four-membered rings. Researchers have employed strategies such as ring-closing metathesis and organocatalysis to achieve high yields and selectivity in the synthesis process.

One of the most intriguing aspects of this compound is its biological activity. Preclinical studies have demonstrated that 1-{(2-Aminoethyl)carbamoylcarbonyl}azetidine-2-carboxamide exhibits potent inhibitory effects on certain enzymes involved in metabolic pathways. For instance, recent findings published in *Nature Communications* reveal that the compound can effectively inhibit histone deacetylases (HDACs), which are key players in epigenetic regulation. This activity suggests potential therapeutic applications in conditions such as cancer, where dysregulation of HDACs is implicated.

Moreover, the compound's ability to modulate ion channels has been explored in recent research. A study conducted at the University of California, San Francisco, demonstrated that 1-{(2-Aminoethyl)carbamoylcarbonyl}azetidine-2-carboxamide can selectively block voltage-gated sodium channels, making it a promising candidate for the development of anti-inflammatory and analgesic agents. These findings underscore the versatility of the molecule and its potential impact on drug discovery.

In terms of pharmacokinetics, 1-{(2-Aminoethyl)carbamoylcarbonyl}azetidine-2-carboxamide has shown favorable properties in preclinical models. Studies indicate that the compound exhibits good oral bioavailability and moderate clearance rates, which are critical factors for its potential use as an oral therapeutic agent. However, further research is required to fully understand its absorption, distribution, metabolism, and excretion (ADME) profiles.

The structural features of this compound also make it an attractive scaffold for further chemical modifications. Researchers have explored various substitution patterns on the azetidine ring and side chains to optimize its pharmacological properties. For example, substituting the aminoethyl group with other functional groups has been shown to enhance binding affinity to target proteins while maintaining stability in physiological conditions.

From a synthetic chemistry perspective, 1-{(2-Aminoethyl)carbamoylcarbonyl}azetidine-2-carboxamide serves as a valuable model for studying ring strain effects on reactivity and selectivity. The four-membered azetidine ring introduces significant angle strain compared to larger cyclic systems like pyrrolidine or piperidine. This strain can influence both synthetic approaches and biological interactions, making it an interesting subject for mechanistic studies.

In conclusion, 1-{(2-Aminoethyl)carbamoylcarbonyl}azetidine-2-carboxamide (CAS No. 2171685-27-9) represents a compelling molecule with diverse applications in drug discovery and chemical synthesis. Its unique structure, coupled with promising biological activity profiles, positions it as a valuable tool for advancing our understanding of complex biological systems and developing novel therapeutic agents.